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Introduction
G protein-coupled receptor 142 (GPR142) is a promising therapeutic target, particularly for type

2 diabetes, due to its role in glucose-dependent insulin secretion.[1][2] This document provides

detailed application notes and protocols for various cell-based assays designed to identify and

characterize GPR142 agonists. The assays described herein are essential tools for screening

compound libraries and advancing drug discovery programs targeting this receptor.

GPR142 is known to couple to multiple G protein signaling pathways, primarily Gq and Gi, and

potentially Gs.[3][4][5] Agonist binding to GPR142 initiates a cascade of intracellular events that

can be measured using a variety of assay formats. The choice of assay depends on the

specific signaling pathway of interest and the desired throughput.

GPR142 Signaling Pathways
Activation of GPR142 by an agonist, such as the endogenous ligand L-Tryptophan or synthetic

compounds, triggers distinct downstream signaling cascades.[2][3] The primary pathways

involve the activation of Gq and Gi proteins.[3][4] Gq activation stimulates phospholipase C
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(PLC), leading to the production of inositol triphosphate (IP3) and subsequent accumulation of

its more stable metabolite, inositol monophosphate (IP1).[3][6] The Gi pathway, on the other

hand, inhibits adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP)

levels.[4] Some evidence also suggests a potential coupling to Gs, which would lead to an

increase in cAMP.[5] Furthermore, the combined activation of both Gq and Gi pathways can

lead to the phosphorylation of extracellular signal-regulated kinase (ERK).[3][4]
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GPR142 Signaling Pathways

General Experimental Workflow
The following diagram illustrates a typical workflow for performing cell-based assays for

GPR142 activation. The process begins with cell preparation and plating, followed by

compound addition and incubation. The final step involves signal detection and data analysis to

determine the potency and efficacy of test compounds.
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Data Presentation: Agonist Potency at Human
GPR142
The following table summarizes the potency (EC50) of known GPR142 agonists in various cell-

based assays. The data is compiled from studies using HEK293 cells recombinantly expressing

human GPR142.[4]

Assay Type Agonist EC50 (nM)
95%
Confidence
Interval (nM)

Relative Emax
(%)

IP-One (Gq) L-Tryptophan 28000 18000 - 45000 100

Compound A 3.6 2.5 - 5.3 98

cAMP (Gi) L-Tryptophan 11000 7200 - 17000 100

Compound A 1.8 1.2 - 2.8 97

ERK

Phosphorylation
L-Tryptophan 27000 16000 - 45000 100

Compound A 6.2 3.5 - 11 103

Dynamic Mass

Redistribution
Compound A 1.4 0.8 - 2.3 100

Experimental Protocols
IP-One Assay for Gq Pathway Activation
This assay quantifies the accumulation of inositol monophosphate (IP1), a stable downstream

metabolite of the Gq signaling cascade.[6][7] The protocol is based on Homogeneous Time-

Resolved Fluorescence (HTRF).[8][9]

Materials:

HEK293 cells stably expressing human GPR142

Cell culture medium (e.g., Ham's F12, 10% FBS)
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Assay plates (white, 384-well)

IP-One HTRF kit (containing IP1-d2 conjugate, anti-IP1-Cryptate Tb, and lysis buffer)

Stimulation buffer (containing 50 mM LiCl)

Test compounds and reference agonist (e.g., Compound A)

HTRF-compatible plate reader

Protocol:

Cell Plating:

Culture HEK293-hGPR142 cells to ~80% confluency.

Harvest cells and resuspend in cell culture medium.

Plate 10,000 cells per well in a 384-well plate.

Incubate plates for 24 hours at 37°C, 5% CO2.[8]

Compound Preparation:

Prepare serial dilutions of test compounds and reference agonist in stimulation buffer.

Cell Stimulation:

Carefully remove the culture medium from the wells.

Add 10 µL of the compound dilutions to the respective wells.

Incubate for 60 minutes at 37°C.[7][8]

Detection:

Add 5 µL of IP1-d2 conjugate solution to each well.

Add 5 µL of anti-IP1-Cryptate Tb solution to each well.
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Incubate for 60 minutes at room temperature, protected from light.[8]

Data Acquisition:

Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620

nm (excitation at 320 nm).[8]

Calculate the ratio of the emission signals (665/620) and use this to determine the

concentration of IP1 produced.

cAMP Assay for Gi/Gs Pathway Activation
This protocol measures changes in intracellular cAMP levels, which decrease upon Gi

activation or increase upon Gs activation. The assay can be performed using various

commercial kits, such as those based on HTRF or luminescence (e.g., cAMP-Glo™).[10][11]

Materials:

HEK293 cells stably expressing human GPR142

Cell culture medium

Assay plates (white, 384-well)

cAMP assay kit (e.g., cAMP-Glo™ Assay from Promega)

Forskolin (to stimulate cAMP production for Gi assays)

Test compounds and reference agonist

Luminometer

Protocol (for Gi-coupled inhibition of forskolin-stimulated cAMP):

Cell Plating:

Plate cells as described in the IP-One assay protocol.

Compound Treatment:
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Prepare serial dilutions of test compounds.

Add compounds to the cells and pre-incubate for 15-30 minutes.

Stimulation:

Add forskolin (e.g., 5 µM final concentration) to all wells (except negative control) to induce

cAMP production.[4]

Incubate for an appropriate time (e.g., 30 minutes) at 37°C.

Detection (using cAMP-Glo™ Assay):

Add cAMP-Glo™ Lysis Buffer to lyse the cells and release cAMP.

Add cAMP-Glo™ Detection Solution containing protein kinase A (PKA).

Add Kinase-Glo® Reagent to terminate the PKA reaction and detect the remaining ATP via

a luciferase reaction.[10]

Data Acquisition:

Read the luminescence signal using a plate reader.

A decrease in luminescence corresponds to an increase in cAMP (as ATP is consumed),

and vice-versa. For a Gi-coupled receptor, agonist activity will result in a higher

luminescence signal compared to forskolin alone.

Dynamic Mass Redistribution (DMR) Assay
DMR is a label-free technology that measures the redistribution of cellular mass in response to

receptor activation.[12][13] This integrated cellular response provides a phenotypic profile of

compound activity.[4][14]

Materials:

HEK293 cells stably expressing human GPR142

Assay medium (e.g., serum-free cell culture medium)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://journals.plos.org/plosone/article/figures?id=10.1371/journal.pone.0154452
https://www.promega.kr/products/cell-signaling/gpcr-signaling/camp-glo-assay/
https://pubmed.ncbi.nlm.nih.gov/24652622/
https://experiments.springernature.com/articles/10.1038/nprot.2011.386
https://journals.plos.org/plosone/article/figures?id=10.1371/journal.pone.0154452
https://pubmed.ncbi.nlm.nih.gov/22015845/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Epic® 384-well biosensor microplates

Test compounds and reference agonist

DMR instrument (e.g., Corning® Epic® System)

Protocol:

Cell Plating:

Seed 16,000 cells per well in an Epic® 384-well microplate.[15]

Incubate for 18-24 hours at 37°C, 5% CO2.[15]

Assay Preparation:

On the day of the assay, wash the cells with assay medium.

Allow the plate to equilibrate to the assay temperature (e.g., 26°C) within the DMR

instrument.[16]

Baseline Reading:

Establish a stable baseline reading for each well for approximately 10-20 minutes.

Compound Addition and Signal Detection:

Prepare serial dilutions of test compounds in assay medium.

Use the instrument's integrated liquid handler to add the compounds to the wells.

Immediately begin recording the DMR signal in real-time for 1-2 hours.[13][14]

Data Analysis:

The instrument software measures the ligand-induced shift in resonant wavelength (in

picometers).[16]

Analyze the kinetic response curves to determine agonist potency and efficacy.
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Conclusion
The cell-based assays outlined in this document provide a robust framework for the discovery

and characterization of GPR142 modulators. The choice of assay should be guided by the

specific research question, whether it is high-throughput screening or detailed pharmacological

profiling of lead compounds. By leveraging these diverse methodologies, researchers can

effectively probe the complex signaling of GPR142 and accelerate the development of novel

therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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